Cas no 55792-40-0 (Benzene, 1-isocyanato-4-(nonyloxy)-)

• Product name: Benzene, 1-isocyanato-4-(nonyloxy)-
• CAS No: 55792-40-0
• MF: C₁₆H₂₃NO₂
• MW: 261.35932
• CID: 350885
• PubChem ID: 13904859

Benzene, 1-isocyanato-4-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-(nonyloxy)-
• 1-isocyanato-4-nonoxybenzene
• DTXSID20552218
• 1-ISOCYANATO-4-(NONYLOXY)BENZENE
• 55792-40-0

• Inchi： InChI=1S/C16H23NO2/c1-2-3-4-5-6-7-8-13-19-16-11-9-15(10-12-16)17-14-18/h9-12H,2-8,13H2,1H3
• InChI Key： WOOQIOFHXFKOOV-UHFFFAOYSA-N
• SMILES： N(C1C=CC(OCCCCCCCCC)=CC=1)=C=O

Computed Properties

• Exact Mass: 261.17299
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66